Cas no 55805-95-3 (1-(2-Hydroxy-5-nitrophenyl)propan-1-one)

• Product Name: 1-(2-Hydroxy-5-nitrophenyl)propan-1-one
• CAS No: 55805-95-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 350839
• Update Time: 2025-05-25

1-(2-Hydroxy-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-5-nitrophenyl)propan-1-one
• 1-(2-Hydroxy-5-nitro-phenyl)-propan-1-on
• 1-(2-hydroxy-5-nitro-phenyl)-propan-1-one
• 1-Propanone, 1-(2-hydroxy-5-nitrophenyl)-
• 2'-Hydroxy-5'-nitropropiophenon
• 2-Hydroxy-5-nitropropiophenon
• 2'-hydroxy-5'-nitropropiophenone
• 5-Nitro-2-hydroxypropiophenon
• AGN-PC-00L76E
• AK143320
• CTK1F6048
• SureCN6565927
• XNYKMZXGGPYALK-UHFFFAOYSA-N
• FCH3736728
• ST2408533
• AX8282679

• Inchi： 1S/C9H9NO4/c1-2-8(11)7-5-6(10(13)14)3-4-9(7)12/h3-5,12H,2H2,1H3
• InChI Key： XNYKMZXGGPYALK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(CC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05317
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1

Experimental Properties

• PSA: 80.44

1-(2-Hydroxy-5-nitrophenyl)propan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 1-(2-Hydroxy-5-nitrophenyl)propan-1-one

1-(2-Hydroxy-5-Nitrophenyl)Propan-1-One: A Comprehensive Overview

The compound 1-(2-Hydroxy-5-Nitrophenyl)Propan-1-One, identified by the CAS number 55805-95-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a propanone group with a substituted phenyl ring. The phenyl ring is further modified with hydroxyl and nitro groups, making it a versatile compound with potential applications in various chemical and pharmaceutical industries.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the nitro group on the phenyl ring imparts strong electron-withdrawing properties, which can influence the reactivity and selectivity of the molecule in various chemical reactions. Additionally, the hydroxyl group introduces hydrophilic characteristics, making it suitable for applications in drug delivery systems and bioactive compounds.

One of the most promising areas of research involving 1-(2-Hydroxy-5-Nitrophenyl)Propan-1-One is its role in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including anti-inflammatory and anticancer agents. The compound's ability to undergo various functional group transformations makes it an ideal candidate for drug design and development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are critical for scaling up production to meet industrial demands.

The structural features of 1-(2-Hydroxy-5-Nitrophenyl)Propan-1-One also make it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored for applications in coordination chemistry and catalysis. Furthermore, its photochemical properties have been studied for potential use in light-sensitive materials and sensors.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under various conditions, providing insights into its environmental fate and toxicity. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1-(2-Hydroxy-5-Nitrophenyl)Propan-1-One (CAS No: 55805-95-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in contemporary chemical research. Continued exploration into its properties and potential uses will undoubtedly yield further breakthroughs in both academic and industrial sectors.